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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776

Technical Support Center: Tyrphostin AG 112

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the long-term storage, handling, and use of
Tyrphostin AG 112.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended long-term storage condition for Tyrphostin AG 1127

Al: For long-term stability, Tyrphostin AG 112 in its solid, powdered form should be stored at
-20°C for up to 3 years.[1][2]

Q2: How should | store Tyrphostin AG 112 once it is dissolved in a solvent?

A2: Stock solutions of Tyrphostin AG 112 should be aliquoted to avoid repeated freeze-thaw
cycles.[1][3] For storage, it is recommended to keep these solutions at -80°C for up to 6
months or at -20°C for up to 1 month.[1][2]

Q3: In which solvents is Tyrphostin AG 112 soluble?

A3: Tyrphostin AG 112 is highly soluble in DMSO, with a concentration of up to 125 mg/mL
(529.15 mM) achievable with the help of ultrasonication.[1][2] It is important to use newly
opened, hygroscopic DMSO for the best solubility results.[1][2]
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Q4: What is the primary mechanism of action for Tyrphostin AG 1127

A4: Tyrphostin AG 112 functions as an inhibitor of Epidermal Growth Factor Receptor (EGFR)
phosphorylation.[1] By blocking this phosphorylation, it interferes with the downstream
signaling pathways that are dependent on EGFR activation.

Troubleshooting Guide
Issue 1: My Tyrphostin AG 112 powder is difficult to dissolve.
o Possible Cause: The compound may not be readily soluble without assistance.

» Solution: Use of an ultrasonic bath can aid in the dissolution of Tyrphostin AG 112 in
DMSO.[1][2] Ensure you are using a fresh, high-quality DMSO, as absorbed moisture can
negatively impact solubility.[1][2]

Issue 2: | am observing precipitation of the compound in my in vivo working solution.

e Possible Cause: The compound may be coming out of solution when diluted into aqueous
buffers.

» Solution: For in vivo experiments, it is recommended to prepare the working solution fresh on
the day of use.[1] A common protocol involves first dissolving the compound in an organic
solvent like DMSO and then sequentially adding co-solvents such as PEG300 and Tween-80
before the final saline solution.[1] If precipitation occurs, gentle heating and/or sonication can
help to redissolve the compound.[1]

Issue 3: My experimental results are inconsistent or show a loss of compound activity.
o Possible Cause 1: Improper storage of stock solutions.

o Solution 1: Ensure that stock solutions are aliquoted and stored at the correct temperatures
(-80°C for up to 6 months, -20°C for up to 1 month) to prevent degradation from repeated
freeze-thaw cycles.[1][2]

e Possible Cause 2: Degradation of the compound in the working solution.
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e Solution 2: Prepare working solutions fresh before each experiment. For in vivo studies, use

the prepared solution on the same day.[1]

Quantitative Data Summary

Parameter Value Reference
Molecular Weight 236.23 g/mol [1]
Formula C13H8N40 [1]
CAS Number 144978-82-5 [1]
Solid, Light yellow to yellow
Appearance [1]
powder
Purity >95% (HPLC) [4]
Storage Conditions
Form Temperature Duration Reference
Powder -20°C 3 years [1][2]
In Solvent -80°C 6 months [11[2]
In Solvent -20°C 1 month [1112]
Solubility
Solvent Concentration Notes Reference
Ultrasonic assistance
125 mg/mL (529.15
DMSO may be needed. Use [1][2]

mM)

fresh DMSO.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

e Weighing: Accurately weigh out 1 mg of Tyrphostin AG 112 powder.
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 Dissolution: Add 0.4233 mL of fresh, high-quality DMSO to the powder.[1]

e Mixing: Vortex the solution and use an ultrasonic bath if necessary to ensure the compound
is fully dissolved.

o Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at
-80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

[1][2]

In Vivo Formulation Protocol

This protocol is an example for preparing a working solution for in vivo experiments. The final
concentrations of the components are 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.[1]

o Prepare Stock: Start with a clear, pre-prepared stock solution of Tyrphostin AG 112 in
DMSO (e.g., 20.8 mg/mL).

e Add PEG300: In a sterile tube, add 400 uL of PEG300. To this, add 100 pL of the DMSO
stock solution and mix thoroughly.

e Add Tween-80: Add 50 L of Tween-80 to the mixture and mix again until the solution is
homogeneous.

e Add Saline: Add 450 L of saline to bring the total volume to 1 mL. Mix thoroughly.

o Use Promptly: This working solution should be prepared fresh on the day of the experiment.
[1] If any precipitation is observed, gentle warming or sonication can be used to aid
dissolution.[1]

Visualizations
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Caption: EGFR Signaling Pathway Inhibition by Tyrphostin AG 112.
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Caption: General Experimental Workflow for Tyrphostin AG 112.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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